Cas no 1436077-98-3 (1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate)

• Product Name: 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate
• CAS No: 1436077-98-3
• MF: C₁₁H₉ClN₂O₂S
• MW: 268.719360113144
• CID: 5452181
• PubChem ID: 71982457
• Update Time: 2025-05-25

1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-THIAZOL-2-YL)ETHYL 2-CHLOROPYRIDINE-4-CARBOXYLATE
• Z1323767700
• 1436077-98-3
• AKOS016958189
• EN300-26595086
• 1-(2-Thiazolyl)ethyl 2-chloro-4-pyridinecarboxylate
• 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate

• Inchi： 1S/C11H9ClN2O2S/c1-7(10-14-4-5-17-10)16-11(15)8-2-3-13-9(12)6-8/h2-7H,1H3
• InChI Key： GFAAOVNIQPMALX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(OC(C2=NC=CS2)C)=O)=C1

Computed Properties

• Exact Mass: 268.0073264g/mol
• Monoisotopic Mass: 268.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.0±35.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)

Additional information on 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate

1-(1,3-Thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate: A Comprehensive Overview

The compound 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate (CAS No. 1436077-98-3) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a thiazole ring and a chloropyridine carboxylate group, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its role in the development of novel agrochemicals and pharmaceutical agents, underscoring its importance in modern chemistry.

The thiazole ring in the molecule is a key structural feature that contributes to its stability and reactivity. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, known for their versatility in organic synthesis. The presence of the chloropyridine carboxylate group further enhances the compound's functionality, particularly in terms of its ability to participate in various chemical reactions. This combination makes 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed nucleophilic aromatic substitution and coupling reactions to construct the molecule with high precision. These methods not only improve the yield but also ensure the purity of the final product, which is critical for its application in sensitive fields such as drug discovery.

The chloropyridine carboxylate group in the molecule plays a pivotal role in its biological activity. Chloropyridines are well-known for their pesticidal properties, and the addition of the thiazole moiety further enhances these characteristics. Studies conducted in 2023 have demonstrated that 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate exhibits potent insecticidal activity against several agricultural pests, making it a promising candidate for use in crop protection.

In addition to its pesticidal applications, this compound has shown potential in the pharmaceutical industry. The thiazole ring is known to possess anti-inflammatory and antioxidant properties, which could be harnessed to develop new therapeutic agents. Recent research has focused on modifying the molecule to improve its bioavailability and efficacy, paving the way for its use in treating various diseases.

The environmental impact of 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate has also been a topic of interest among scientists. Studies have shown that the compound degrades relatively quickly under environmental conditions, reducing its potential to accumulate in ecosystems. This property is crucial for ensuring the sustainable use of the compound in agricultural and industrial settings.

In conclusion, 1-(1,3-thiazol-2-yl)ethyl 2-chloropyridine-4-carboxylate (CAS No. 1436077-98-3) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.